Cas no 1353636-72-2 (3-Bromo-5-fluoroisonicotinamide)

3-Bromo-5-fluoroisonicotinamide is a halogenated derivative of isonicotinamide, featuring both bromine and fluorine substituents on its pyridine ring. This compound is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its unique halogenation pattern enables selective functionalization. The presence of bromine enhances reactivity for cross-coupling reactions, while the fluorine atom can improve metabolic stability and bioavailability in drug development. Its crystalline solid form and well-defined structure facilitate purification and characterization. The compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds, offering a balance of reactivity and stability for targeted molecular modifications.

3-Bromo-5-fluoroisonicotinamide structure

1353636-72-2 structure

Product Name:3-Bromo-5-fluoroisonicotinamide

CAS No:1353636-72-2

MF:C₆H₄BrFN₂O

MW:219.011163711548

MDL:MFCD20524845

CID:1036577

PubChem ID:71607296

Update Time:2025-05-22

3-Bromo-5-fluoroisonicotinamide Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-fluoroisonicotinamide
- 3-Bromo-5-fluoroisonicotimide
- 3-bromo-5-fluoropyridine-4-carboxamide
- AK132934
- FCH1418078
- AB0061808
- ST2417558
- AX8248139
- Z4108
- Z1741982373
- MDL： MFCD20524845
- Inchi： 1S/C6H4BrFN2O/c7-3-1-10-2-4(8)5(3)6(9)11/h1-2H,(H2,9,11)
- InChI Key： CBKWWOPTBBELNC-UHFFFAOYSA-N
- SMILES： BrC1C=NC=C(C=1C(N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 167
Topological Polar Surface Area: 56

Experimental Properties

Boiling Point: 249.6±40.0°C at 760 mmHg

3-Bromo-5-fluoroisonicotinamide Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3-Bromo-5-fluoroisonicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR730-200mg	3-Bromo-5-fluoroisonicotinamide	1353636-72-2	97%	200mg	￥502.0	2022-06-09
Chemenu	CM127175-1g	3-bromo-5-fluoroisonicotinamide	1353636-72-2	97%	1g	$206	2021-08-05
Chemenu	CM127175-5g	3-bromo-5-fluoroisonicotinamide	1353636-72-2	97%	5g	$617	2021-08-05
Chemenu	CM127175-10g	3-bromo-5-fluoroisonicotinamide	1353636-72-2	97%	10g	$1047	2021-08-05
Alichem	A029206107-5g	3-Bromo-5-fluoroisonicotinamide	1353636-72-2	97%	5g	$890.82	2022-04-03
Alichem	A029206107-10g	3-Bromo-5-fluoroisonicotinamide	1353636-72-2	97%	10g	$1,176.00	2022-04-03
TRC	B803705-10mg	3-bromo-5-fluoroisonicotinamide	1353636-72-2		10mg	$ 50.00	2022-06-06
TRC	B803705-50mg	3-bromo-5-fluoroisonicotinamide	1353636-72-2		50mg	$ 185.00	2022-06-06
TRC	B803705-100mg	3-bromo-5-fluoroisonicotinamide	1353636-72-2		100mg	$ 275.00	2022-06-06
Apollo Scientific	PC904955-250mg	3-Bromo-5-fluoroisonicotinamide	1353636-72-2	97%	250mg	£60.00	2025-02-22